3-(4-Methoxybenzyl)-6-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-[(4-methoxyphenyl)methyl]-6-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H13N5OS/c1-22-13-6-4-11(5-7-13)9-14-18-19-16-21(14)20-15(23-16)12-3-2-8-17-10-12/h2-8,10H,9H2,1H3
• InChI Key: IJTXZVAUQBDRCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CN=CC=C4
• Molecular Formula: C16H13N5OS
• Molecular Weight: 323.4 g/mol

Description

3-(4-Methoxybenzyl)-6-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 3-(4-Methoxybenzyl)-6-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested to inhibit the activity of various enzymes involved in cancer cell growth and inflammation. It has also been suggested to modulate the activity of neurotransmitters in the brain, leading to potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation in animal models, and improve cognitive function in animal models of neurological disorders. However, further studies are needed to fully understand its effects and potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-Methoxybenzyl)-6-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its ability to inhibit cancer cell growth and reduce inflammation. Additionally, it has shown potential therapeutic effects in neurological disorders. However, limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 3-(4-Methoxybenzyl)-6-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole include further studies on its mechanism of action, potential therapeutic applications in cancer, inflammation, and neurological disorders, and potential side effects. Additionally, studies on its pharmacokinetics and pharmacodynamics are needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

3-(4-Methoxybenzyl)-6-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been synthesized using various methods, including the one-pot reaction of 3-aminopyridine-2-thiol, 4-methoxybenzaldehyde, and 3-azidomethyl-5-methyl-1,2,4-triazole. Another method involves the reaction of 4-methoxybenzaldehyde, 3-aminopyridine-2-thiol, and 5-methyl-1,2,4-triazole-3-thiol in the presence of a catalyst. These methods have been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

3-(4-Methoxybenzyl)-6-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various scientific research applications. It has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as an anti-inflammatory agent due to its ability to reduce inflammation in animal models. Additionally, it has been studied as a potential treatment for neurological disorders due to its ability to cross the blood-brain barrier.